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Compound of Interest

Compound Name:

N-(3-Chloro-2-

hydroxypropyl)dimethylamine

hydrochloride

CAS No.: 51583-51-8

Cat. No.: B1418370

Get Quote

Application Note: Synthesis of pH-Responsive
Cationic Cellulose
Reagent: N-(3-Chloro-2-hydroxypropyl)dimethylamine Hydrochloride Target Derivative:

Dimethylamino-2-hydroxypropyl Cellulose (DMAHP-Cellulose) Primary Application: pH-

Responsive Drug Delivery & Gene Vector Engineering

Executive Summary & Chemical Profile
This guide details the protocol for modifying cellulose with N-(3-Chloro-2-
hydroxypropyl)dimethylamine hydrochloride. Unlike the ubiquitous quaternary ammonium

analog (CHPTAC/Quat-188), which carries a permanent positive charge, this reagent

introduces a tertiary amine group.

Why use this reagent? The resulting DMAHP-Cellulose exhibits pH-dependent cationic

behavior.
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pH < pKa (~7.0): Protonated (

), soluble/swollen, binds anionic drugs/DNA.

pH > pKa: Deprotonated (Neutral), insoluble/collapsed, releases payload.

This "smart" switching behavior is critical for endosomal escape (via the proton sponge effect)

in gene delivery and tumor-targeted release (responding to acidic microenvironments).

Chemical Mechanism
The reaction proceeds via an in situ cyclization to an epoxide intermediate, followed by

nucleophilic attack by the cellulose alkoxide.
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Mercerization (Cell-O- Na+)

Click to download full resolution via product page

Figure 1: Reaction pathway.[1] The HCl salt must first be converted to the epoxide (glycidyl)

form under alkaline conditions to react with cellulose.

Critical Experimental Parameters
Success depends on balancing etherification (desired) vs. hydrolysis (side reaction).
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Parameter Recommended Range Impact on Result

Reaction Medium
Isopropanol (IPA) / Water

(85:15 v/v)

High water promotes

hydrolysis; Low water prevents

cellulose swelling.

NaOH : AGU Ratio 2.0 – 2.5 : 1

Sufficient alkali is needed to

neutralize the HCl salt and

activate cellulose hydroxyls.

Reagent : AGU Ratio 1.0 – 3.0 : 1

Controls Degree of

Substitution (DS). Higher ratios

yield higher charge density.

Temperature 60°C – 75°C

<60°C: Slow kinetics. >75°C:

Significant hydrolysis and

cellulose degradation.

Time 3 – 5 Hours
Plateau is typically reached by

4 hours.

AGU = Anhydroglucose Unit (Molar Mass ~162 g/mol )

Protocol: Synthesis of DMAHP-Cellulose
Safety Note: The epoxide intermediate is an alkylating agent. Work in a fume hood. The

reagent is corrosive.

Materials
Cellulose Source: Microcrystalline Cellulose (MCC) or dissolving pulp.

Reagent: N-(3-Chloro-2-hydroxypropyl)dimethylamine hydrochloride (Solid).

Solvent: Isopropanol (IPA).

Base: Sodium Hydroxide (NaOH), 50% aqueous solution.

Step-by-Step Methodology
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1. Activation (Slurry)
Disperse Cellulose in IPA/H2O

Add NaOH dropwise
Stir 1h @ 25°C

2. Reagent Addition
Dissolve Reagent in min. water

Add dropwise to slurry
(Exothermic - Control Temp)

3. Etherification
Ramp temp to 65°C

React for 4 hours
Constant mechanical stirring

4. Termination
Cool to RT

Neutralize with Glacial Acetic Acid
(pH 7-8)

5. Purification
Filter -> Wash (80% Ethanol x3)
Soxhlet Extraction (Ethanol, 12h)

Vacuum Dry @ 50°C

Click to download full resolution via product page

Figure 2: Synthesis workflow. The Soxhlet extraction step is critical to remove unreacted amine

which can falsify nitrogen content data.

Detailed Procedure
Activation:
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Disperse 5.0 g of cellulose (approx. 30.8 mmol AGU) in 100 mL of Isopropanol.

Add 10 mL of distilled water to aid swelling.

Add 5.0 g of 50% NaOH solution dropwise.

Stir vigorously at room temperature for 60 minutes to create Alkali Cellulose (

).

Reagent Addition:

Dissolve 10.8 g of N-(3-Chloro-2-hydroxypropyl)dimethylamine hydrochloride
(approx. 62 mmol, 2:1 molar ratio) in 10 mL water.

Crucial: Add this solution slowly to the cellulose slurry. The NaOH will neutralize the HCl

salt immediately, generating the reactive epoxide in situ.

Reaction:

Raise temperature to 65°C.

Maintain stirring for 4 hours. Ensure the cellulose remains suspended and does not settle.

Work-up:

Cool the mixture to room temperature.

Adjust pH to ~7.0 using glacial acetic acid.

Filter the solid product.

Washing: Wash 3 times with 80% Ethanol/Water to remove salts (NaCl) and hydrolyzed

byproducts (diols).

Final Purification: Perform Soxhlet extraction with ethanol for 12 hours to guarantee

removal of adsorbed amines.

Dry in a vacuum oven at 50°C.
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Characterization & Validation
To validate the synthesis and functional utility, perform the following assays.

A. Evidence of Chemical Bond (FTIR)
Target: Compare unmodified cellulose vs. DMAHP-Cellulose.

Key Signal: Appearance of a weak band at ~1470 cm⁻¹ (C-H bending of methyl groups on

the amine) and broadening of the region 1000–1200 cm⁻¹ (C-N stretching).

Note: The C-N band is often obscured by the strong cellulose C-O-C signal. Elemental

analysis is more quantitative.

B. Determination of Degree of Substitution (DS) via
Titration
This is the "Gold Standard" for tertiary amines.

Dissolve 0.2 g of product in 0.1 M HCl (ensures full protonation of amines).

Back-titrate with 0.1 M NaOH using a potentiometric titrator.

Result: You will see two inflection points:

V1: Neutralization of excess HCl.

V2: Deprotonation of the DMAHP-Cellulose ammonium groups.

Calculation:

[2]

C. pH-Responsiveness (Zeta Potential)
Disperse 0.1% w/v sample in water.

Measure Zeta Potential from pH 3 to pH 10.
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Expected Profile:

pH 4: High positive charge (+20 to +40 mV).

pH 7.5: Charge drops to near zero (Isoelectric point vicinity).

pH 10: Neutral/Slightly negative (due to residual OH).

Troubleshooting Guide
Observation Root Cause Corrective Action

Low DS (< 0.1) High water content in solvent.

Increase IPA:Water ratio to

90:10. Water hydrolyzes the

epoxide before it hits cellulose.

Product is Yellow/Brown Oxidative degradation.

Purge reaction vessel with

Nitrogen (

) during the heating phase.

Product insoluble at pH 4
Insufficient grafting or cross-

linking.

Increase Reagent:AGU ratio.

Ensure no bifunctional

impurities (epichlorohydrin)

were present in the reagent.

High Nitrogen but no pH

response

Adsorbed reagent (not

bonded).

Inadequate washing. Perform

Soxhlet extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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